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Compound of Interest

Compound Name:
1,5-Dimethyl-1H-pyrazole-4-

carbohydrazide

CAS No.: 864948-68-5

Cat. No.: B1286551

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a heterocyclic compound of significant

interest in medicinal chemistry and drug development. Its structural scaffold, featuring a

pyrazole ring substituted with a carbohydrazide moiety, represents a versatile pharmacophore

with potential applications in the design of novel therapeutic agents. A thorough understanding

of its molecular structure and electronic properties is paramount for elucidating its mechanism

of action, predicting its biological activity, and guiding further derivatization efforts.

Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the comprehensive

characterization of this molecule.

This technical guide provides a detailed analysis of the expected spectroscopic data for 1,5-
Dimethyl-1H-pyrazole-4-carbohydrazide. While a complete set of publicly available,
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experimentally verified spectra for this specific molecule is not readily accessible, this guide will

leverage established principles of spectroscopy and data from closely related analogs to

provide a robust and scientifically grounded interpretation of its anticipated spectral features.

This approach is designed to offer valuable insights for researchers working with this

compound or similar chemical entities.

Molecular Structure and Key Functional Groups
To fully appreciate the spectroscopic data, it is essential to first consider the molecular structure

of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Molecular Structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Caption: Chemical structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

The key structural features that will dominate the spectroscopic signatures are:

The Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms.

Two Methyl Groups: One attached to the N1 position of the pyrazole ring and the other at the

C5 position.

The Carbohydrazide Moiety: A -C(=O)NHNH₂ group attached to the C4 position of the

pyrazole ring. This group contains a carbonyl (C=O) function and two types of N-H bonds

(amide and hydrazine).

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum is expected to provide key information about the number and chemical

environment of the protons in the molecule. The predicted chemical shifts (in ppm, relative to

TMS) are as follows:
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Proton(s)
Predicted Chemical

Shift (ppm)
Multiplicity Rationale

Pyrazole C3-H ~7.5 - 8.0 Singlet

The lone proton on

the pyrazole ring is

expected to be

deshielded due to the

aromatic nature of the

ring and the electron-

withdrawing effect of

the adjacent nitrogen

and the

carbohydrazide group.

N1-CH₃ ~3.8 - 4.2 Singlet

The methyl group

attached to the

nitrogen atom of the

pyrazole ring will be

deshielded compared

to a typical C-CH₃

group due to the

electronegativity of the

nitrogen.

C5-CH₃ ~2.4 - 2.8 Singlet

This methyl group,

being attached to a

carbon atom of the

aromatic ring, will

appear at a

characteristic

chemical shift for an

aryl methyl group.

-NH- ~9.0 - 10.0 Singlet (broad) The amide proton is

typically deshielded

and often appears as

a broad singlet due to

quadrupole

broadening and
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potential hydrogen

bonding.

-NH₂ ~4.5 - 5.5 Singlet (broad)

The terminal

hydrazine protons are

generally more

shielded than the

amide proton and also

tend to be broad.

Experimental Workflow for ¹H NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 1,5-Dimethyl-1H-pyrazole-4-
carbohydrazide in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5

mm NMR tube.

Instrument Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for

data acquisition.

Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to

optimize include the number of scans, relaxation delay, and spectral width.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction.

Spectral Analysis: Integrate the signals to determine the relative number of protons and

analyze the chemical shifts and coupling patterns to assign the peaks to the corresponding

protons in the molecule.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will reveal the number of unique carbon environments in the molecule.
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Carbon(s)
Predicted Chemical Shift

(ppm)
Rationale

C=O (Carbohydrazide) ~160 - 170

The carbonyl carbon of the

hydrazide is expected in this

region, characteristic of amide-

like carbonyls.

C5 (Pyrazole) ~145 - 155

The carbon atom bearing the

methyl group is expected to be

downfield due to its position in

the aromatic ring and

substitution.

C3 (Pyrazole) ~135 - 145

The carbon atom attached to

the proton will also be in the

aromatic region.

C4 (Pyrazole) ~110 - 120

The carbon atom attached to

the carbohydrazide group will

be influenced by both the ring

and the substituent.

N1-CH₃ ~35 - 45

The methyl carbon attached to

the nitrogen will be in the

typical range for N-alkyl

groups.

C5-CH₃ ~10 - 20

The methyl carbon attached to

the pyrazole ring will be in the

upfield region, characteristic of

alkyl groups on an aromatic

ring.

Predicted Infrared (IR) Spectral Data
The IR spectrum is particularly useful for identifying the key functional groups present in the

molecule based on their vibrational frequencies.
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Functional Group
Predicted

Wavenumber (cm⁻¹)
Intensity Vibrational Mode

N-H (Amide &

Hydrazine)
3200 - 3400 Medium-Strong

Stretching vibrations

of the N-H bonds in

the carbohydrazide

moiety. The presence

of two bands is

expected due to the

symmetric and

asymmetric stretching

of the -NH₂ group.

C-H (Aromatic) 3000 - 3100 Medium-Weak

Stretching vibration of

the C-H bond on the

pyrazole ring.

C-H (Alkyl) 2850 - 3000 Medium

Stretching vibrations

of the C-H bonds in

the two methyl

groups.

C=O (Amide I) 1650 - 1680 Strong

Stretching vibration of

the carbonyl group in

the carbohydrazide.

This is a very

characteristic and

intense band.

N-H (Amide II) 1510 - 1550 Medium-Strong

Bending vibration of

the N-H bond in the

amide part of the

carbohydrazide.

C=N & C=C (Pyrazole

Ring)
1400 - 1600 Medium-Strong

Stretching vibrations

of the double bonds

within the aromatic

pyrazole ring.
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Experimental Protocol for FT-IR Spectroscopy:

Sample Preparation: Prepare the sample using either the KBr pellet method (by grinding a

small amount of the compound with dry KBr and pressing it into a transparent disk) or as a

mull (by grinding the sample with Nujol). For solution-state spectra, dissolve the compound

in a suitable solvent that has minimal IR absorption in the regions of interest.

Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR)

spectrometer.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Predicted Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, which aids in confirming its identity.

Molecular Ion Peak (M⁺): The mass spectrum, likely obtained using Electron Ionization (EI)

or Electrospray Ionization (ESI), should show a prominent molecular ion peak corresponding

to the molecular weight of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (C₆H₁₀N₄O), which

is approximately 154.17 g/mol .

Key Fragmentation Patterns: Fragmentation of the molecular ion is expected to occur at the

weakest bonds. Common fragmentation pathways would likely involve:

Loss of the -NHNH₂ group.

Cleavage of the C-C bond between the pyrazole ring and the carbonyl group.

Loss of the entire carbohydrazide side chain.

Illustrative Fragmentation Pathway
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Caption: A simplified representation of a potential fragmentation pathway for 1,5-Dimethyl-1H-
pyrazole-4-carbohydrazide in mass spectrometry.

Conclusion
The spectroscopic characterization of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is crucial

for its application in scientific research and drug development. This technical guide, by

integrating fundamental spectroscopic principles with data from analogous structures, provides

a comprehensive prediction of its ¹H NMR, ¹³C NMR, IR, and MS spectra. These predicted data

serve as a valuable reference for researchers in the synthesis, identification, and further

investigation of this and related pyrazole derivatives. The experimental protocols outlined

herein provide a framework for obtaining high-quality spectral data, which is essential for

unambiguous structure elucidation and the advancement of medicinal chemistry.

References
Due to the absence of a specific publication detailing the complete experimental spectroscopic

data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a formal reference list with URLs

cannot be provided at this time. The interpretations and predictions in this guide are based on

established principles of organic spectroscopy as found in standard chemistry textbooks and

databases.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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